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Compound of Interest

Compound Name: Mik-665

CAS No.: 1799638-19-9

Cat. No.: B15582650

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical in vitro and in vivo

studies of MIK-665 (also known as S64315), a potent and selective inhibitor of the anti-

apoptotic protein Myeloid Cell Leukemia 1 (Mcl-1). Mcl-1 is a key member of the B-cell

lymphoma 2 (Bcl-2) family of proteins and its overexpression is a common survival mechanism

for various cancer cells, making it a compelling target for therapeutic intervention.[1][2] This

document summarizes key quantitative data, details experimental methodologies, and

visualizes the underlying signaling pathways and experimental workflows.

Core Efficacy and Potency Data
MIK-665 has demonstrated significant potency and selectivity for Mcl-1 in a variety of

preclinical models. The following tables summarize the key quantitative findings from in vitro

and in vivo studies.

In Vitro Potency and Efficacy
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Parameter Value
Cell Line/Assay
Condition

Reference

Ki (human Mcl-1) 0.048 nM Cell-free assay [3]

Ki (Mcl-1) 1.2 nM Cell-free assay [4]

IC50 (MCL1) 1.81 nM Not specified [5]

IC50 (H929 cells) 250 nM
H929 multiple

myeloma cells
[5]

In Vivo Antitumor Activity
Animal Model Dosing Regimen Outcome Reference

Hematological tumor

models (mice and

rats)

Intravenous

administration

Potent and dose-

dependent apoptotic

and antitumor

response; Complete

regression of

established tumors at

well-tolerated doses.

[3]

Various xenograft

models (mice and

rats)

In combination with

BCL201/S55746

Complete and durable

antitumor responses.
[6]

Mechanism of Action and Signaling Pathway
MIK-665 functions by binding to and inhibiting the activity of Mcl-1, an anti-apoptotic protein.[1]

This inhibition leads to the activation of the intrinsic apoptosis pathway in a BAX/BAK-

dependent manner.[3] The diagram below illustrates the proposed signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15582650/docs#preclinical-profile-of-mik-665-an-in-depth-technical-guide
https://www.benchchem.com/product/b15582650/docs#preclinical-profile-of-mik-665-an-in-depth-technical-guide
https://www.benchchem.com/product/b15582650?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

